Cas no 940214-39-1 (5-{4-(3-Methylbutanoyl)aminoanilino}-5-oxopentanoicacid)

• Product Name: 5-{4-(3-Methylbutanoyl)aminoanilino}-5-oxopentanoicacid
• CAS No: 940214-39-1
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 1072768
• PubChem ID: 17194032
• Update Time: 2025-06-11

5-{4-(3-Methylbutanoyl)aminoanilino}-5-oxopentanoicacid Chemical and Physical Properties

Names and Identifiers

• 5-{4-[(3-Methylbutanoyl)amino]anilino}-5-oxopentanoic acid
• 5-((4-(3-Methylbutanamido)phenyl)amino)-5-oxopentanoic acid
• 5-[4-(3-methylbutanoylamino)anilino]-5-oxopentanoic acid
• AN-329/43449089
• 5-((4-(3-Methylbutanamido)phenyl)amino)-5-oxopentanoicacid
• CS-0321711
• 940214-39-1
• 5-({4-[(3-methylbutanoyl)amino]phenyl}amino)-5-oxopentanoic acid
• AKOS000319812
• 4-{[4-(3-methylbutanamido)phenyl]carbamoyl}butanoic acid
• STL067707
• 5-{4-(3-Methylbutanoyl)aminoanilino}-5-oxopentanoicacid

• MDL： MFCD09434160
• Inchi： 1S/C16H22N2O4/c1-11(2)10-15(20)18-13-8-6-12(7-9-13)17-14(19)4-3-5-16(21)22/h6-9,11H,3-5,10H2,1-2H3,(H,17,19)(H,18,20)(H,21,22)
• InChI Key： LUVWGZIGZLLECO-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NC1C=CC(=CC=1)NC(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.5Ų

5-{4-(3-Methylbutanoyl)aminoanilino}-5-oxopentanoicacid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 5-{4-(3-Methylbutanoyl)aminoanilino}-5-oxopentanoicacid

Introduction to 5-{4-(3-Methylbutanoyl)aminoanilino}-5-oxopentanoic Acid (CAS No. 940214-39-1)

5-{4-(3-Methylbutanoyl)aminoanilino}-5-oxopentanoic acid, a compound with the chemical identifier CAS No. 940214-39-1, is a specialized molecule that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its intricate structure, has opened new avenues in the study of molecular interactions and drug development. The detailed exploration of its properties and potential applications reveals its significance in contemporary scientific endeavors.

The molecular structure of 5-{4-(3-Methylbutanoyl)aminoanilino}-5-oxopentanoic acid consists of a pentanoic acid backbone modified with an anilino group and a 3-methylbutanoyl moiety. This unique arrangement imparts distinct physicochemical properties, making it a versatile candidate for various biochemical assays and therapeutic applications. The presence of both amino and carboxyl functional groups enhances its reactivity, enabling it to participate in diverse chemical reactions essential for synthetic biology and drug design.

In recent years, the compound has been extensively studied for its potential role in modulating biological pathways. Research indicates that it may interact with specific enzymes and receptors, thereby influencing metabolic processes and cellular signaling. For instance, studies have suggested that this molecule could serve as a precursor in the synthesis of novel bioactive compounds, which may have implications in treating neurological disorders and inflammatory conditions.

The synthesis of 5-{4-(3-Methylbutanoyl)aminoanilino}-5-oxopentanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and peptide coupling, are employed to achieve high yields and purity. These methodologies highlight the compound's complexity and the sophistication required in its production, underscoring its value in industrial and academic settings.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers are exploring its efficacy as an intermediate in the development of small-molecule drugs that target specific disease pathways. Preliminary findings suggest that derivatives of this compound may exhibit inhibitory effects on enzymes associated with cancer progression, making it a promising candidate for further clinical investigation.

The role of CAS No. 940214-39-1 in biomedical research extends beyond its structural uniqueness. Its ability to form stable complexes with other biomolecules has led to its use in high-throughput screening assays. These assays are critical for identifying novel therapeutic agents by evaluating the interaction between compounds and biological targets. The compound's compatibility with various assay formats underscores its versatility and utility in drug development pipelines.

Furthermore, the environmental impact of synthesizing and utilizing 5-{4-(3-Methylbutanoyl)aminoanilino}-5-oxopentanoic acid has been a focus of recent studies. Researchers are investigating sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote green chemistry, ensuring that the production of such compounds is both efficient and environmentally responsible.

The future prospects of this compound are vast, with ongoing research aiming to uncover additional therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical trials. As our understanding of molecular interactions continues to evolve, compounds like CAS No. 940214-39-1 will play a pivotal role in shaping the next generation of pharmaceuticals.

In conclusion, 5-{4-(3-Methylbutanoyl)aminoanilino}-5-oxopentanoic acid represents a significant advancement in chemical and biomedical research. Its unique structure, reactivity, and potential applications make it a valuable asset in drug development and molecular biology studies. As research progresses, this compound is poised to contribute substantially to scientific innovation and therapeutic breakthroughs.